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Compound of Interest

Compound Name: Glyceryl 1-monooctanoate

Cat. No.: B020754

Glyceryl 1-Monooctanoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glyceryl 1-monooctanoate, also known as monocaprylin or monooctanain, is a
monoacylglycerol consisting of a glycerol backbone esterified with one octanoic acid molecule.
[1] This amphiphilic molecule possesses both a hydrophilic glycerol head and a hydrophobic 8-
carbon acyl tail, making it a valuable surfactant and emulsifying agent.[2][3] It finds applications
in the pharmaceutical, cosmetic, and food industries, where it is used for its emulsifying,
stabilizing, and antimicrobial properties.[3][4] Notably, it has demonstrated broad-spectrum
antimicrobial activity against various bacteria and fungi. This technical guide provides a
comprehensive overview of the physical and chemical properties of Glyceryl 1-
monooctanoate, detailed experimental protocols for their determination, and a visualization of
its application in antimicrobial testing.

Chemical and Physical Properties

The fundamental identifiers and physicochemical properties of Glyceryl 1-monooctanoate are
summarized in the tables below.

Table 1: Compound Identification
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Identifier Value

IUPAC Name 2,3-dihydroxypropyl octanoate

Synonyms Monocaprylin, Monooctanoin, 1-Monooctanoyl-
rac-glycerol[5]

CAS Number 502-54-5[5]

Chemical Formula C11H2204][5]

Molecular Weight 218.29 g/mol [5]

InChl Key GHBFNMLVSPCDGN-UHFFFAOYSA-NI[5]

SMILES CCCCCCCC(=0)0CCc(0)COl6]

ble 2: Physicochemical

Property

Value

Physical State

Solid, powder, or colorless transparent liquid[1]

[417]

Melting Point 39.5 - 42 °C[2][3]
Boiling Point 340.0 + 22.0 °C (Predicted)[3]
Density 1.044 + 0.06 g/cm3 (Predicted)[3]
B - Slightly soluble in water[2]- Soluble in
Solubility
chloroform and ethanol[7]
Stable under normal storage conditions.
Stability Hydrolyzes into glycerol and caprylic acid under
acidic or basic conditions.[2]
Store in a freezer at -20°C in a dry, sealed
Storage

container.[3][8]

Experimental Protocols
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Detailed methodologies for determining key physical properties of Glyceryl 1-monooctanoate
are outlined below.

Determination of Melting Point (Capillary Method)

This protocol describes the determination of the melting point range of a solid substance using
a melting point apparatus.

Apparatus and Materials:

Melting point apparatus

Glass capillary tubes (sealed at one end)

Glyceryl 1-monooctanoate sample, finely powdered

Spatula

Watch glass

Procedure:

Sample Preparation: Place a small amount of the powdered Glyceryl 1-monooctanoate
onto a clean, dry watch glass.

e Capillary Loading: Gently tap the open end of a capillary tube into the powdered sample until
a small amount of the solid is packed into the tube. Invert the tube and tap the sealed end
gently on a hard surface to compact the sample into the bottom. Repeat until the packed
sample height is approximately 2-3 mm.

o Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point
apparatus.

e Heating:

o For an unknown melting point, perform a rapid preliminary heating to determine an
approximate range.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b020754?utm_src=pdf-body
https://www.benchchem.com/product/b020754?utm_src=pdf-body
https://www.benchchem.com/product/b020754?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o For a precise measurement, set the heating rate so the temperature rises slowly (1-2 °C
per minute) as it approaches the expected melting point.

o Observation: Observe the sample through the magnifying lens. Record the temperature at
which the first droplet of liquid appears (the beginning of the melting range).

e Final Reading: Continue heating slowly and record the temperature at which the last solid
crystal melts completely (the end of the melting range).

o Purity: A sharp melting range (0.5-1.0 °C) is indicative of a pure compound. Impurities tend to
lower and broaden the melting range.

Determination of Solubility

This protocol provides a qualitative method for assessing the solubility of Glyceryl 1-
monooctanoate in various solvents.

Apparatus and Materials:

Test tubes and rack

Glyceryl 1-monooctanoate sample

Solvents (e.g., water, ethanol, chloroform)

Pipettes or droppers

Vortex mixer or shaker

Procedure:

o Sample Addition: Add approximately 0.1 g of Glyceryl 1-monooctanoate to three separate,
clean, and dry test tubes.

e Solvent Addition: To the first test tube, add 2 mL of water. To the second, add 2 mL of
ethanol. To the third, add 2 mL of chloroform.

e Mixing: Vigorously shake or vortex each test tube for 1-2 minutes to ensure thorough mixing.
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o Observation: Allow the tubes to stand and observe the results.
o Soluble: The substance forms a clear, homogenous solution with no visible particles.

o Slightly Soluble: The substance patrtially dissolves, potentially forming a cloudy suspension

or leaving undissolved particles.

o Insoluble: The substance does not dissolve, and two distinct layers may form, or the solid
will settle at the bottom.

e Recording: Record the solubility of Glyceryl 1-monooctanoate in each of the tested

solvents.

Biological Activity and Experimental Workflow

Glyceryl 1-monooctanoate is recognized for its antimicrobial properties, capable of inhibiting
the growth of a broad spectrum of bacteria and fungi. A common method to quantify this activity
is the Minimum Inhibitory Concentration (MIC) assay, which determines the lowest
concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

The following diagram illustrates a typical workflow for a broth microdilution MIC test.
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Fig 1. Workflow for Minimum Inhibitory Concentration (MIC) Assay.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b020754?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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